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Compound of Interest

Compound Name: 2-Azaspiro[3.3]heptane

Cat. No.: B1288461 Get Quote

This guide provides essential molecular information for 2-Azaspiro[3.3]heptane, a heterocyclic

organic compound of interest to researchers and professionals in drug development and

chemical synthesis.

Physicochemical Data
The fundamental molecular properties of 2-Azaspiro[3.3]heptane are summarized below. This

data is crucial for stoichiometric calculations, analytical characterization, and experimental

design.

Property Value Citations

Molecular Formula C6H11N [1][2][3]

Molecular Weight 97.16 g/mol [1][2][3]

Logical Relationship of Molecular Properties
The following diagram illustrates the direct relationship between the chemical entity, its

elemental composition (molecular formula), and its molar mass (molecular weight).
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Caption: Relationship between 2-Azaspiro[3.3]heptane and its key molecular properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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